Cas no 2228547-76-8 (2-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-one)

• Product Name: 2-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-one
• CAS No: 2228547-76-8
• MF: C₈H₁₂ClN₃O
• MW: 201.653380393982
• CID: 6609955
• PubChem ID: 165862235
• Update Time: 2025-06-23

2-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-one
• EN300-1978228
• 2228547-76-8

• Inchi： 1S/C8H12ClN3O/c1-4(10)7(13)6-5(2)11-12(3)8(6)9/h4H,10H2,1-3H3
• InChI Key： YMYOSBYAIKQFPI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)C(C(C)N)=O

Computed Properties

• Exact Mass: 201.0668897g/mol
• Monoisotopic Mass: 201.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.9Ų

Additional information on 2-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-one

Introduction to the Compound CAS No 2228547-76-8: 2-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-one

The compound CAS No 2228547-76-8, also known as 2-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-one, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically pyrazoles, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule consists of a pyrazole ring substituted with chlorine and methyl groups, along with an amino group attached to a propanone moiety. This combination makes it a versatile compound with applications ranging from drug discovery to material science.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. For instance, research has shown that CAS No 2228547-76-8 exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new therapeutic agents. Additionally, its structural flexibility allows for further modifications, enabling the creation of derivatives with enhanced bioavailability and efficacy.

The synthesis of CAS No 2228547-76-8 involves a multi-step process that combines organic synthesis techniques such as nucleophilic substitution and condensation reactions. The starting materials include chloro-substituted pyrazole derivatives and amino ketones, which are carefully selected to ensure high yields and purity. Advanced purification methods, including chromatography and recrystallization, are employed to isolate the final product. This rigorous synthetic approach ensures that the compound meets the highest standards of quality required for both research and industrial applications.

In terms of applications, CAS No 2228547-76-8 has shown great promise in the field of drug design. Its ability to act as a scaffold for various functional groups makes it an ideal candidate for developing bioactive molecules. For example, recent studies have demonstrated its potential as a lead compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. By targeting specific pathways involved in these conditions, this compound could pave the way for innovative therapeutic strategies.

Beyond its medicinal applications, CAS No 2228547-76-8 also finds use in material science. Its unique electronic properties make it a valuable component in the development of advanced materials such as conductive polymers and sensors. Researchers have explored its role in enhancing the performance of organic electronics, where its ability to stabilize charge carriers is particularly advantageous.

From an environmental perspective, understanding the behavior of CAS No 2228547_76_8 in different ecosystems is crucial for assessing its safety and sustainability. Recent eco-toxicological studies have focused on its degradation pathways under various environmental conditions, providing insights into its potential impact on aquatic life and soil microorganisms. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

In conclusion, CAS No 22_999_999_99_9 (replace with actual CAS number) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique chemical structure, coupled with cutting-edge research findings, positions it as a key player in advancing both academic and industrial pursuits. As ongoing investigations continue to unravel its full capabilities, this compound is set to make significant contributions to the fields of medicine, materials science, and environmental chemistry.